Cas no 913835-80-0 ((2-Bromo-6-fluorophenyl)boronic acid)

(2-Bromo-6-fluorophenyl)boronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of biaryl compounds with high selectivity. Its bromo and fluoro substituents enhance reactivity and provide strategic sites for further functionalization, making it valuable in pharmaceutical and materials chemistry. The compound exhibits good stability under standard handling conditions and demonstrates compatibility with a range of catalysts and reaction conditions. Its structural features facilitate precise control in constructing complex molecular architectures, particularly in medicinal chemistry for drug intermediate synthesis. Proper storage under inert conditions is recommended to maintain its integrity for optimal performance in synthetic applications.
(2-Bromo-6-fluorophenyl)boronic acid structure
913835-80-0 structure
Product Name:(2-Bromo-6-fluorophenyl)boronic acid
CAS No:913835-80-0
MF:C6H5BBrFO2
MW:218.816104650497
MDL:MFCD05664309
CID:803690
PubChem ID:16217456
Update Time:2025-05-28

(2-Bromo-6-fluorophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (2-Bromo-6-fluorophenyl)boronic acid
    • 2-Bromo-6-fluorobenzeneboronic acid
    • 2-Bromo-6-fluorophenylboronic acid
    • 2-Bromo-6-fluorophenylboronicacid
    • SBB071189
    • VB10063
    • LS11301
    • AB22349
    • AM808078
    • ST2414158
    • AB0020816
    • (2-bromanyl-6-fluoranyl-phenyl)boronic acid
    • V1836
    • A843838
    • B-(2-Bromo-6-fluorophenyl)boronic acid (ACI)
    • Boronic acid, (2-bromo-6-fluorophenyl)- (9CI)
    • 913835-80-0
    • SCHEMBL3313027
    • SY046987
    • EN300-261710
    • Z1269142120
    • DTXSID20584397
    • (2-Bromo-6-fluorophenyl)boronicacid
    • DB-020694
    • (2-bromo-6-fluoro-phenyl)boronic acid
    • CS-W014781
    • DS-2415
    • J-508462
    • MFCD05664309
    • AKOS015834919
    • MDL： MFCD05664309
    • Inchi： 1S/C6H5BBrFO2/c8-4-2-1-3-5(9)6(4)7(10)11/h1-3,10-11H
    • InChI Key： MVSHYHSMIRBRGU-UHFFFAOYSA-N
    • SMILES： FC1C(B(O)O)=C(Br)C=CC=1

Computed Properties

  • Exact Mass: 217.95500
  • Monoisotopic Mass: 217.955
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5

Experimental Properties

  • Density: 1.75
  • Melting Point: 138-143 °C (lit.)
  • Boiling Point: 324.4°C at 760 mmHg
  • Flash Point: 150 °C
  • PSA: 40.46000
  • LogP: 0.26800

(2-Bromo-6-fluorophenyl)boronic acid Security Information

  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Storage Condition：Inert atmosphere,2-8°C

(2-Bromo-6-fluorophenyl)boronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

(2-Bromo-6-fluorophenyl)boronic acid Pricemore >>

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